Cas no 569-26-6 ((8beta)-6,8-dimethylergoline)

• Product name: (8beta)-6,8-dimethylergoline
• CAS No: 569-26-6
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 946151
• PubChem ID: 332915

(8beta)-6,8-dimethylergoline Chemical and Physical Properties

Names and Identifiers

• (8beta)-6,8-dimethylergoline
• (6aR,9R,10aR)-7,9-dimethyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
• 6,8β-Dimethylergoline
• 6,8-dimethyl-ergoline
• CCRIS 6640
• CHEBI:65035
• D-6,8-Dimethylergoline-I
• ENO1
• Festuclavin
• festuclavine
• Ergoline, 6,8-beta-dimethyl-
• 88ZK48D2QG
• Ergoline, 6,8-dimethyl-, (8.beta.)-
• BDBM50016489
• 4-23-00-01417 (Beilstein Handbook Reference)
• Ergoline, 6,8-dimethyl-, (8-beta)-
• 7,9-Dimethyl-4,6,6a,7,8,9,10,10a-octahydro-indolo[4,3-fg]quinoline
• BRN 0087764
• 6,8.BETA.-DIMETHYLERGOLINE
• NSC-332446
• UNII-88ZK48D2QG
• Ergoline, 6,8beta-dimethyl-
• 569-26-6
• (6aR,9R,10aR)-7,9-Dimethyl-4,6,6a,7,8,9,10,10a-octahydro-indolo[4,3-fg]quinoline
• 6,8-beta-Dimethylergoline
• CHEMBL13866
• SCHEMBL4506789
• (8.BETA.)-6,8-DIMETHYLERGOLINE
• 6,8-Dimethylergoline
• Ergoline, 6,8.beta.-dimethyl-
• InChI=1/C16H20N2/c1-10-6-13-12-4-3-5-14-16(12)11(8-17-14)7-15(13)18(2)9-10/h3-5,8,10,13,15,17H,6-7,9H2,1-2H3/t10-,13-,15-/m1/s
• Ergoline, 6,8-dimethyl-, (8beta)-
• NSC332446
• (-)-FESTUCLAVINE
• DTXSID00205432
• (8-beta)-6,8-Dimethylergoline
• Ergoline,8-dimethyl-, (8.beta.)-
• NSC 332446
• C20408
• Ergoline,8.beta.-dimethyl-
• Q15113508
• Pyroclavine
• Costaclavine
• 478-89-7
• 436-41-9
• Pyroclavin
• Dihydroagroclavine
• 6,8a-Dimethylergoline

• Inchi： InChI=1S/C16H20N2/c1-10-6-13-12-4-3-5-14-16(12)11(8-17-14)7-15(13)18(2)9-10/h3-5,8,10,13,15,17H,6-7,9H2,1-2H3/t10-,13-,15-/m1/s1
• InChI Key： VLMZMRDOMOGGFA-WDBKCZKBSA-N
• SMILES： CC1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)C

Computed Properties

• Exact Mass: 240.1628
• Monoisotopic Mass: 240.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19Ų
• XLogP3: 3.2

Experimental Properties

• Density: 1.123
• Boiling Point: 407.5°C at 760 mmHg
• Flash Point: 200.2°C
• Refractive Index: 1.624
• PSA: 19.03
• LogP: 3.08570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Clavines and derivatives